Dichlorodi(nicotinamide)iron
Overview
Description
Dichlorodi(nicotinamide)iron is a compound with the molecular formula C12H12Cl2FeN4O2 . It is a complex of iron with two molecules of nicotinamide (also known as niacinamide or vitamin B3) and two chloride ions . The molecular weight of this compound is 371.00 g/mol .
Molecular Structure Analysis
The molecular structure of Dichlorodi(nicotinamide)iron involves an iron atom coordinated to two chloride ions and two nicotinamide molecules . The exact geometry of the complex could not be determined from the available information.
Physical And Chemical Properties Analysis
The physical and chemical properties of Dichlorodi(nicotinamide)iron include a molecular weight of 371.00 g/mol, hydrogen bond donor count of 2, hydrogen bond acceptor count of 4, and a rotatable bond count of 2 . The exact mass is 369.968667 g/mol and the monoisotopic mass is also 369.968667 g/mol .
Scientific Research Applications
P450 Enzyme Inhibition : Nicotinic acid and nicotinamide, due to their pyridine functionality, can inhibit human P450 enzymes. This is significant in therapeutic concentrations, especially regarding CYP2D6, CYP3A4, and CYP2E1 enzymes (Gaudineau & Auclair, 2004).
Stem Cell Applications : Nicotinamide has been shown to promote cell survival and differentiation in human pluripotent stem cells. It acts as a kinase inhibitor, impacting pathways like ROCK and casein kinase 1, which are crucial for stem cell applications and disease treatments (Meng et al., 2018).
Iron Corrosion Inhibition : Nicotinamide demonstrates inhibitory effects on iron corrosion in chloride solutions. It exhibits cationic-type inhibitor behavior in acidic solutions, impacting the corrosion process of metal (Tüken, Yazıcı, & Erbil, 2002).
Enhanced Chemotherapy : Iron oxide nanocarriers with cisplatin(IV) prodrugs can enhance anticancer activity by generating highly toxic reactive oxygen species (ROS). This process is mediated by activation of nicotinamide adenine dinucleotide phosphate (NADPH) oxidase (Ma et al., 2017).
Redox Properties : Nicotinamide methohalides, related to nicotinamide, show reversible reduction, which is crucial for understanding their redox properties and potential applications in various chemical and biological processes (Leach, Baxendale, & Evans, 1953).
Nitrile Hydratase Applications : Nicotinamide is used in the industrial production of acrylamide and nicotinamide via nitrile hydratase (NHase), a metalloenzyme. Studies on NHase have led to biotechnological applications, including biotransformation and bioremediation (Kobayashi & Shimizu, 1998).
Biomedical Applications of Iron Oxide Nanoparticles : Iron oxide nanoparticles, with surface chemistry modifications, are used in various biomedical applications, including drug delivery and magnetic resonance imaging. These applications require the nanoparticles to be biocompatible and have specific surface coatings for targeted delivery (Gupta & Gupta, 2005).
Amide Rotational Barriers in Nicotinamide : Studying the amide rotational barriers in nicotinamide is vital for understanding its medicinal properties and the role of amide rotations in biological systems (Olsen et al., 2003).
Mechanism of Action
While the specific mechanism of action for Dichlorodi(nicotinamide)iron is not available, it’s worth noting that iron is necessary for the production of hemoglobin and iron deficiency can lead to decreased production of hemoglobin and a microcytic, hypochromic anemia . Nicotinamide, on the other hand, has been associated with neuronal development, survival, and function in the central nervous system .
Safety and Hazards
Future Directions
properties
IUPAC Name |
dichloroiron;pyridine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C6H6N2O.2ClH.Fe/c2*7-6(9)5-2-1-3-8-4-5;;;/h2*1-4H,(H2,7,9);2*1H;/q;;;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UTELBNQEGUXBCL-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C(=O)N.C1=CC(=CN=C1)C(=O)N.Cl[Fe]Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12Cl2FeN4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dichlorodi(nicotinamide)iron | |
CAS RN |
12318-51-3 |
Source
|
| Record name | Dichlorodi(nicotinamide)iron | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.337 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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